Cas no 89840-68-6 (Benzenesulfonamide, 2-nitro-N-octyl-)

• Product Name: Benzenesulfonamide, 2-nitro-N-octyl-
• CAS No: 89840-68-6
• MF: C₁₄H₂₂N₂O₄S
• MW: 314.400482654572
• CID: 587514
• PubChem ID: 5181802
• Update Time: 2025-04-19

Benzenesulfonamide, 2-nitro-N-octyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2-nitro-N-octyl-
• 2-nitro-N-octylbenzenesulfonamide
• AKOS003836350
• DTXSID90409225
• SCHEMBL14572299
• 89840-68-6

• Inchi： 1S/C14H22N2O4S/c1-2-3-4-5-6-9-12-15-21(19,20)14-11-8-7-10-13(14)16(17)18/h7-8,10-11,15H,2-6,9,12H2,1H3
• InChI Key： QQWREYOMJVEYIA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NCCCCCCCC)(=O)=O

Computed Properties

• Exact Mass: 314.13002836g/mol
• Monoisotopic Mass: 314.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 100Ų